Cas no 2228275-24-7 (5-(3-bromoprop-1-en-2-yl)-2-nitrophenol)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol
• CAS No: 2228275-24-7
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6093528
• PubChem ID: 165781366
• Update Time: 2025-08-04

5-(3-bromoprop-1-en-2-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol
• EN300-1907759
• 2228275-24-7

• Inchi： 1S/C9H8BrNO3/c1-6(5-10)7-2-3-8(11(13)14)9(12)4-7/h2-4,12H,1,5H2
• InChI Key： WOOOCKXVQONNGH-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol

5-(3-Bromoprop-1-en-2-yl)-2-nitrophenol: A Comprehensive Overview

The compound 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol (CAS No. 2228275-24-7) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a nitrophenol group with a brominated allyl substituent. The nitrophenol moiety imparts strong electron-withdrawing properties, while the bromopropenyl group introduces reactivity and versatility in chemical transformations.

Recent studies have highlighted the importance of 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the development of anti-inflammatory and antifungal agents. The compound's ability to undergo various nucleophilic substitutions and additions makes it an ideal building block for constructing complex molecular architectures.

In terms of synthesis, 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol can be prepared through a multi-step process involving nitration, alkylation, and bromination reactions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity. These methods align with the principles of green chemistry, minimizing environmental impact while maintaining efficiency.

The application of 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol extends beyond pharmaceuticals. It has been utilized in agrochemicals, particularly as an intermediate for developing novel pesticides. Its reactivity allows for the formation of stable derivatives that exhibit enhanced bioactivity and selectivity against target pests. Recent field trials have demonstrated promising results, suggesting its potential as a sustainable alternative to conventional chemical agents.

From a structural perspective, the compound's bromopropenyl group plays a critical role in determining its reactivity and stability. The double bond within this group facilitates conjugation effects, enhancing the molecule's electronic properties. This feature is exploited in various organic transformations, such as Diels-Alder reactions and Michael additions, which are pivotal in organic synthesis.

Moreover, 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol has garnered attention in materials science due to its ability to form self-assembled monolayers (SAMs). These SAMs exhibit unique surface properties, making them suitable for applications in nanotechnology and sensor development. Recent advancements in SAM formation techniques have further expanded the scope of this compound's utility.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-2-nitrophenol (CAS No. 2228275-24-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and innovative applications, positions it as a valuable asset in modern chemical research and industry.